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Compound of Interest

Compound Name: 5-Iodoisothiazole

Cat. No.: B3060527 Get Quote

This guide provides an in-depth technical overview of 5-iodoisothiazole (CAS No. 49602-30-

4), a crucial heterocyclic building block for professionals in pharmaceutical research and drug

development. Its value lies in the strategic placement of the iodine atom, which serves as a

versatile handle for introducing molecular complexity through various cross-coupling reactions.

Understanding its commercial landscape, purity profiles, and the analytical methodologies

required for its validation is paramount to ensuring the reliability and reproducibility of

downstream applications. This document moves beyond a simple datasheet to explain the

causality behind analytical choices, providing field-proven insights into quality control and

experimental design.

Commercial Availability and Supplier Landscape
5-Iodoisothiazole is available from a range of specialized chemical suppliers catering to the

research and development sector. Availability is typically on a research scale, from milligrams

to several grams. While larger quantities may be available, they often require custom synthesis

inquiries. The purity of commercially available 5-iodoisothiazole generally falls into two main

categories: ≥95% and ≥98%, which dictates its suitability for different applications, from initial

screening to lead optimization.

Procurement of this compound is intended strictly for research and development purposes and

is not for direct human, veterinary, or consumer use.[1][2] Suppliers enforce this by shipping

only to registered laboratories and institutions, not to residential addresses.[1]
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Table 1: Representative Commercial Availability of 5-Iodoisothiazole

Supplier
Representat
ive Purity

CAS
Number

Molecular
Formula

Molecular
Weight

Notes

ChemScene ≥98% 49602-30-4 C₃H₂INS 211.02

Stored at 2-

8°C, shipped

at room

temperature.

[3]

AK Scientific,

Inc.
≥95% 49602-30-4 C₃H₂INS 211.02

States a 4-

week lead

time for some

quantities.[1]

ChemicalBoo

k

Lists various

suppliers
108306-61-2* C₃H₂INS 211.02

Lists multiple

traders with

purities from

95% to

≥98%.[4]

*Note: Some databases may incorrectly list the CAS number for the isomeric 5-Iodothiazole

(108306-61-2). It is crucial to verify the correct isomer and CAS number (49602-30-4 for 5-
Iodoisothiazole) upon procurement.

Synthesis, Purification, and Common Impurities
A foundational understanding of the synthesis of 5-iodoisothiazole is critical for anticipating

potential impurities. While numerous methods exist for the synthesis of the isothiazole core, the

introduction of the iodine atom at the C5 position is typically achieved through electrophilic

iodination of a suitable isothiazole precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b3060527?utm_src=pdf-body
https://www.chemscene.com/product/49602-30-4.html
https://aksci.com/item_detail.php?cat=5281DT
https://m.chemicalbook.com/Manufacturers/5-iodothiazole.htm
https://www.benchchem.com/product/b3060527?utm_src=pdf-body
https://www.benchchem.com/product/b3060527?utm_src=pdf-body
https://www.benchchem.com/product/b3060527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Pathway

Purification Workflow
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Caption: General synthesis and purification workflow for 5-iodoisothiazole.

This pathway informs the likely impurity profile:

Starting Materials: Unreacted isothiazole precursor.

Regioisomers: Iodination at other positions on the isothiazole ring, although C5 is often

electronically favored.

Over-iodinated Species: Di-iodo-isothiazoles, if reaction conditions are not carefully

controlled.

Residual Solvents: Solvents used during the reaction and purification (e.g., THF, ethyl

acetate, hexanes).

Reagent-derived Impurities: Byproducts from the iodinating agent, such as succinimide if N-

iodosuccinimide (NIS) is used.[5]

Purification is almost universally achieved via silica gel column chromatography, which

effectively separates the target compound from less polar starting materials and more polar

byproducts.

Purity Determination: A Multi-Method Approach
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No single analytical technique provides a complete picture of purity. A robust quality control

(QC) workflow relies on the orthogonal application of chromatographic and spectroscopic

methods. An assay is a laboratory test used to determine the characteristics of a substance,

including its composition and purity.[6]

Principle & Rationale: HPLC is the workhorse for assessing the purity of non-volatile organic

compounds. It separates components based on their differential partitioning between a

stationary phase (e.g., C18) and a mobile phase. For 5-iodoisothiazole, a reversed-phase

(RP-HPLC) method provides excellent resolution and is ideal for quantifying the main

component and detecting less volatile impurities.[7] The percent purity is calculated from the

relative peak area of the main component compared to the total area of all observed peaks.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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